2-Bromoethanimidamide

• IUPAC Name: 2-bromoethanimidamide
• InChI: InChI=1S/C2H5BrN2/c3-1-2(4)5/h1H2,(H3,4,5)
• InChI Key: APPZXBHXNCRPGM-UHFFFAOYSA-N
• Canonical SMILES: C(C(=N)N)Br
• Molecular Formula: C2H5BrN2
• Molecular Weight: 136.98 g/mol

Description

2-Bromoethanimidamide is a chemical compound with the molecular formula C₂H₅BrN₂. It is known for its applications in various fields of scientific research, including chemistry, biology, and medicine. The compound is characterized by the presence of a bromine atom attached to an ethanimidamide group, making it a valuable intermediate in organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromoethanimidamide typically involves the reaction of ethanimidamide with a brominating agent. One common method is the bromination of ethanimidamide using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetonitrile or dichloromethane. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can optimize the production process. Additionally, purification steps, including crystallization or chromatography, are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: 2-Bromoethanimidamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, leading to the formation of new compounds.

Reduction Reactions: The compound can be reduced to ethanimidamide using reducing agents like lithium aluminum hydride (LiAlH₄).

Oxidation Reactions: Oxidation of this compound can yield corresponding oxo compounds.

Common Reagents and Conditions:

Substitution: Nucleophiles like amines or thiols in the presence of a base (e.g., sodium hydroxide) at room temperature.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Major Products:

Substitution: Formation of substituted ethanimidamides.

Reduction: Ethanimidamide.

Oxidation: Oxo compounds.

Scientific Research Applications

2-Bromoethanimidamide has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and protein interactions.

Industry: this compound is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Bromoethanimidamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom in the compound can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. This interaction can affect various biochemical pathways, making this compound a valuable tool in biochemical research .

Comparison with Similar Compounds

Bromoacetamidine: Similar structure with a bromine atom attached to an amidine group.

2-Bromoacetamide: Contains a bromine atom attached to an acetamide group.

Bromoacetonitrile: Features a bromine atom attached to an acetonitrile group.

Uniqueness: 2-Bromoethanimidamide is unique due to its specific structure, which allows it to participate in a variety of chemical reactions and interact with biological targets in distinct ways. Its versatility and reactivity make it a valuable compound in both synthetic and research applications .